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Compound of Interest

Compound Name: TCS 1102

Cat. No.: B1682611

For Researchers, Scientists, and Drug Development Professionals

Abstract

TCS 1102 is a potent dual antagonist of orexin receptors OX1 and OX2, with Ki values of 3 nM
and 0.2 nM, respectively.[1][2][3] It is a valuable tool for in vitro and in vivo studies investigating
the role of the orexin system in various physiological processes, including sleep, arousal, and
feeding behavior. Due to its hydrophobic nature, TCS 1102 is typically dissolved in dimethyl
sulfoxide (DMSO) to prepare a concentrated stock solution for experimental use. This
document provides a detailed protocol for the preparation, storage, and handling of TCS 1102
stock solutions in DMSO.

Compound Information

A summary of the key physical and chemical properties of TCS 1102 is provided in the table
below.
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Property Value Source(s)
Molecular Weight 470.59 g/mol

Formula C27H26N402S

Appearance White to yellow solid

Purity >98%

Solubility in DMSO > 100 mg/mL (212.50 mM)

CAS Number 916141-36-1

Experimental Protocol: Preparation of a 10 mM TCS
1102 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TCS 1102 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
various assays.

Materials:

TCS 1102 powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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e Equilibrate Reagents: Allow the TCS 1102 powder and DMSO to reach room temperature
before use. This is particularly important for DMSO, which can freeze at temperatures below
18.5°C.

» Weigh TCS 1102: Tare a clean, dry microcentrifuge tube or vial on the analytical balance.
Carefully weigh the desired amount of TCS 1102 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 4.71 mg of TCS 1102.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mM x 0.001 L x 470.59 g/mol = 4.7059 mg

o Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the tube
containing the TCS 1102 powder. To prepare 1 mL of a 10 mM stock solution, add 1 mL of
DMSO.

» Dissolve the Compound: Tightly cap the tube or vial and vortex thoroughly until the TCS
1102 is completely dissolved. Gentle warming in a water bath (up to 37°C) or brief sonication
can be used to aid dissolution if necessary. Visually inspect the solution to ensure there are
no visible particles.

» Aliquot and Store: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes in microcentrifuge tubes.

o Storage: Store the aliquoted stock solutions at -20°C for up to one year or at -80°C for up to
two years. When stored at -20°C, it is recommended to use the solution within one year.

Stock Solution Preparation Calculator:

The following table provides the required mass of TCS 1102 for preparing various volumes of
different stock solution concentrations.
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Mass of TCS 1102

Desired Concentration Volume ]
Required

1mM 1mL 0.47 mg

5 mM 1mL 2.35mg

10 mM ImL 4.71 mg

50 mM 1mL 23.53 mg

100 mM 1mL 47.06 mg

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of TCS 1102 and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of action of TCS 1102 as a dual orexin receptor antagonist.
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Caption: Experimental workflow for preparing TCS 1102 stock solution.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves, when handling TCS 1102 and DMSO.
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e Handle DMSO in a well-ventilated area, such as a chemical fume hood, as it can be
absorbed through the skin and may carry other dissolved substances with it.

o Consult the Safety Data Sheet (SDS) for TCS 1102 for complete safety and handling
information.

Conclusion

This application note provides a comprehensive and easy-to-follow protocol for the preparation
of TCS 1102 stock solutions in DMSO. Adherence to these guidelines will ensure the accurate
and consistent preparation of this compound for reliable experimental results in drug discovery
and development research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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